chemical structure and molecular properties of 3,4-Dimethylindole
chemical structure and molecular properties of 3,4-Dimethylindole
The Chemical Structure and Molecular Properties of 3,4-Dimethylindole: An In-Depth Technical Guide
Executive Summary
3,4-Dimethylindole (CAS: 81784-47-6) represents a structurally distinct scaffold within the indole family, characterized by the steric proximity of methyl groups at the C3 and C4 positions.[1] This "peri-like" substitution pattern introduces unique torsional strain and electronic properties, distinguishing it from more common isomers like 2,3-dimethylindole or skatole (3-methylindole).
For researchers and drug developers, 3,4-dimethylindole is not merely a derivative but a specialized building block. Its rigidified hydrophobic core is critical in the design of fusion inhibitors for HIV-1 gp41 and isoform-selective histone deacetylase (HDAC) inhibitors.[2] This guide synthesizes the compound's structural architectonics, validated synthetic pathways, and pharmacological utility.
Chemical Identity & Structural Architecture
Nomenclature and Identification
-
IUPAC Name: 3,4-Dimethyl-1H-indole[2]
-
CAS Registry Number: 81784-47-6[2]
-
Molecular Formula: C₁₀H₁₁N[2]
-
Molecular Weight: 145.20 g/mol [2]
Structural Analysis: The Peri-Interaction
The defining feature of 3,4-dimethylindole is the steric repulsion between the methyl group at C3 (on the pyrrole ring) and the methyl group at C4 (on the benzene ring).[1]
-
Steric Buttressing: Unlike 2,3-disubstitution, where groups splay apart, the 3,4-interaction forces a deviation from planarity or induces significant strain. This is analogous to the 1,8-interaction in naphthalene.[2]
-
Electronic Consequence: The C4-methyl group exerts an inductive (+I) effect while simultaneously sterically hindering the C3 position.[2] However, because the C3 position is the most nucleophilic site of the indole, the presence of the C4-methyl group modulates electrophilic attack, often directing substitution to C2 or requiring forcing conditions for C3 functionalization.
Table 1: Physicochemical Profile
| Property | Value | Source/Observation |
| Physical State | White to off-white crystalline solid | Experimental observation |
| Melting Point | 113–115 °C | Recrystallized from ethanol/water |
| Solubility | Soluble in DMSO, MeOH, CHCl₃; Insoluble in water | Lipophilic core |
| pKa | ~16.97 (NH acidity) | Estimated (Indole base) |
| LogP | 2.8 - 3.1 | High lipophilicity due to dimethylation |
Synthetic Pathways
Accessing 3,4-dimethylindole requires overcoming the regioselectivity challenges of the Fischer indole synthesis. Two primary strategies are recommended: a modern catalytic alkylation and a classical formylation-reduction sequence.[2]
Strategy A: Iridium-Catalyzed C3-Alkylation (Modern)
This method utilizes commercially available 4-methylindole and methanol as the methylating agent, catalyzed by an iridium complex.[1][2] It is highly atom-economical and avoids toxic methyl halides.[2]
-
Substrate: 4-Methylindole[2]
-
Reagent: Methanol (acts as C1 source)[3]
-
Catalyst: [Cp*IrCl₂]₂ (Pentamethylcyclopentadienyl iridium dichloride dimer)
-
Mechanism: "Borrowing Hydrogen" or hydrogen autotransfer, where methanol is dehydrogenated to formaldehyde, condensed with the indole C3, and re-hydrogenated.
Strategy B: Formylation-Reduction Sequence (Classical)
For labs without access to iridium catalysts, the Vilsmeier-Haack reaction followed by reduction is the robust standard.[1][2]
-
Formylation: 4-Methylindole is treated with POCl₃/DMF to yield 4-methylindole-3-carboxaldehyde.[2]
-
Reduction: The aldehyde is reduced to the methyl group using Lithium Aluminum Hydride (LiAlH₄) or Wolff-Kishner conditions.[2]
Figure 1: Synthetic routes to 3,4-Dimethylindole highlighting the direct catalytic path vs. the stepwise classical route.
Molecular Properties & Spectroscopy
Characterization of 3,4-dimethylindole relies on the distinct coupling patterns in NMR due to the loss of symmetry and the specific chemical shifts of the methyl groups.
Spectroscopic Signature
-
¹H NMR (500 MHz, CDCl₃):
-
δ 7.80 (s, 1H): NH proton (broad).
-
δ 7.19 (d, J = 8.1 Hz, 1H): H7 (aromatic).[4]
-
δ 7.09 (t, J = 7.6 Hz, 1H): H6 (aromatic).[4]
-
δ 6.93 (d, J = 1.0 Hz, 1H): H2 (C2-H, typically a doublet due to long-range coupling).
-
δ 6.87 (d, J = 7.1 Hz, 1H): H5 (aromatic).[4]
-
δ 2.78 (s, 3H): C4-Me . Deshielded due to ring current anisotropy of the pyrrole ring and peri-effect.[2]
-
δ 2.56 (d, J = 1.0 Hz, 3H): C3-Me . Typical allylic-like position on the indole.[2]
-
Note: The assignment of methyl groups (2.78 vs 2.[2]56) is critical. The C4-methyl is typically further downfield due to the aromatic ring current and proximity to the C3 substituent.[2]
-
-
¹³C NMR (125 MHz, CDCl₃):
-
Mass Spectrometry (EI):
-
m/z 145 (M⁺): Base peak, indicating a stable aromatic system.
-
m/z 130 (M - 15): Loss of a methyl group (characteristic of methylated aromatics).[2]
-
Pharmacological Potential & Applications
The 3,4-dimethylindole core serves as a "privileged scaffold" in medicinal chemistry, particularly where a rigid, hydrophobic volume is required to fill specific protein pockets.
HIV-1 gp41 Fusion Inhibitors
The viral envelope glycoprotein gp41 contains a deep hydrophobic pocket formed by the N-terminal heptad repeat (NHR) trimer.[2] Small molecules that bind here prevent the formation of the six-helix bundle required for viral fusion.[2][5]
-
Mechanism: 3,4-Dimethylindole derivatives mimic the hydrophobic residues (e.g., Trp, Ile) of the C-terminal heptad repeat (CHR) peptide.
-
Role of 3,4-Me: The methyl groups provide critical hydrophobic contacts and enforce a conformation that fits the "ball-and-socket" geometry of the gp41 pocket.[2]
Histone Deacetylase (HDAC) Inhibitors
Indole-based hydroxamic acids are potent HDAC inhibitors.[2][6]
-
Selectivity: Substitution at the 3 and 4 positions allows for isoform selectivity (e.g., HDAC6 vs. HDAC1) by interacting with the rim of the catalytic tunnel.
-
Potency: The 3,4-dimethyl motif enhances lipophilicity and cell permeability, improving in vivo efficacy in cancer models (e.g., HCT116 xenografts).
Figure 2: Pharmacological utility of the 3,4-dimethylindole scaffold in antiviral and anticancer drug design.
Experimental Protocol: Synthesis via Vilsmeier-Haack
Objective: Synthesis of 3,4-dimethylindole from 4-methylindole (Classical Route).
Step 1: Formylation (Synthesis of 4-methylindole-3-carboxaldehyde)
-
Reagents: DMF (3.0 eq), POCl₃ (1.1 eq), 4-Methylindole (1.0 eq).
-
Procedure:
-
Cool anhydrous DMF to 0 °C under N₂.
-
Add POCl₃ dropwise (exothermic).[2] Stir for 30 min to form the Vilsmeier reagent.
-
Add solution of 4-methylindole in DMF dropwise.[2]
-
Warm to ambient temperature and stir for 2 hours (monitor by TLC).
-
Quench: Pour onto ice/water and basify with NaOH (2M) to pH 9.
-
Isolation: Filter the precipitate, wash with water, and dry. Recrystallize from ethanol.
-
Step 2: Reduction (Aldehyde to Methyl)
-
Reagents: LiAlH₄ (2.0 eq), dry THF.
-
Procedure:
-
Suspend LiAlH₄ in dry THF under N₂.[2]
-
Add 4-methylindole-3-carboxaldehyde (dissolved in THF) slowly at 0 °C.
-
Heat to reflux for 4–6 hours.
-
Workup: Cool to 0 °C. Carefully quench with water/NaOH (Fieser method).
-
Purification: Flash column chromatography (Hexane/EtOAc 9:1) to yield 3,4-dimethylindole as a white solid.[2][4]
-
References
-
Iridium-Catalyzed Methylation
-
HIV-1 Fusion Inhibition
-
HDAC Inhibitor Design
-
Chemical Property Data
Sources
- 1. mdpi.com [mdpi.com]
- 2. 2,4-Dimethyl-1H-indole | C10H11N | CID 10997169 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. chemijournal.com [chemijournal.com]
- 4. rsc.org [rsc.org]
- 5. Development of indole compounds as small molecule fusion inhibitors targeting HIV-1 glycoprotein-41 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Design, synthesis, and biological evaluation of indole-based hydroxamic acid derivatives as histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Recent advances in the synthesis of 3,4-fused tricyclic indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 8. 2,3-Dimethylindole | C10H11N | CID 7053 - PubChem [pubchem.ncbi.nlm.nih.gov]
